N-ethyl-2-hydroxy-3-phenylpropanamide
Description
“N-ethyl-2-hydroxy-3-phenylpropanamide” is a chemical compound with the molecular formula C11H15NO2 . It is related to a class of compounds known as fentanyl analogues .
Molecular Structure Analysis
The molecular structure of “N-ethyl-2-hydroxy-3-phenylpropanamide” consists of an ethyl group (C2H5) attached to a nitrogen atom, which is part of an amide group (CONH2). This amide group is connected to a 2-hydroxypropane (C3H7O) structure, which in turn is connected to a phenyl group (C6H5) at the 3rd carbon .Physical And Chemical Properties Analysis
“N-ethyl-2-hydroxy-3-phenylpropanamide” is a powder with a molecular weight of 193.25 .Mechanism of Action
“N-ethyl-2-hydroxy-3-phenylpropanamide” has been identified as a preferential activator of the ATF6 arm of the Unfolded Protein Response (UPR), promoting protective remodeling of the ER proteostasis network . This mechanism of action involves localized metabolic activation and selective covalent modification of ER resident proteins that regulate ATF6 activity .
Safety and Hazards
The safety data sheet for “N-ethyl-2-hydroxy-3-phenylpropanamide” indicates that it has several hazard statements including H302, H315, H319, and H335 . These correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-ethyl-2-hydroxy-3-phenylpropanamide involves the reaction of ethyl bromide with 2-hydroxy-3-phenylpropanoic acid, followed by conversion of the resulting ethyl 2-hydroxy-3-phenylpropanoate to N-ethyl-2-hydroxy-3-phenylpropanamide through reaction with ammonia.", "Starting Materials": [ "Ethyl bromide", "2-hydroxy-3-phenylpropanoic acid", "Ammonia" ], "Reaction": [ "Step 1: Ethyl bromide is reacted with 2-hydroxy-3-phenylpropanoic acid in the presence of a base such as potassium carbonate to form ethyl 2-hydroxy-3-phenylpropanoate.", "Step 2: Ethyl 2-hydroxy-3-phenylpropanoate is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form N-ethyl-2-hydroxy-3-phenylpropanamide.", "Step 3: The resulting N-ethyl-2-hydroxy-3-phenylpropanamide can be purified through recrystallization or other appropriate methods." ] } | |
CAS RN |
96392-45-9 |
Product Name |
N-ethyl-2-hydroxy-3-phenylpropanamide |
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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